3-Amino-1-[4-(pyrrolidin-1-yl)piperidin-1-yl]propan-1-one

• IUPAC Name: 3-amino-1-(4-pyrrolidin-1-ylpiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C12H23N3O/c13-6-3-12(16)15-9-4-11(5-10-15)14-7-1-2-8-14/h11H,1-10,13H2
• InChI Key: MCXFZGJAQVDTMA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2CCN(CC2)C(=O)CCN
• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol

Description

“3-Amino-1-[4-(pyrrolidin-1-yl)piperidin-1-yl]propan-1-one” is a chemical compound used in scientific research due to its diverse applications, including drug development and synthesis of complex organic molecules. It has a molecular weight of 225.33.

Molecular Structure Analysis

The molecular structure of “3-Amino-1-[4-(pyrrolidin-1-yl)piperidin-1-yl]propan-1-one” is characterized by a five-membered pyrrolidine ring, which is a nitrogen heterocycle. The molecular formula is C12H23N3O.

Scientific Research Applications

Novel Synthesis Methods

Research has developed novel methods for synthesizing compounds structurally related to 3-Amino-1-[4-(pyrrolidin-1-yl)piperidin-1-yl]propan-1-one. For example, Smaliy et al. proposed a simplified method for synthesizing 3-(Pyrrolidin-1-yl)piperidine, emphasizing its importance in medicinal chemistry due to its conformational rigidity and relevance as a diamine. This method is advantageous for producing large quantities, indicating a significant improvement over complex, multi-stage processes previously known (Smaliy et al., 2011).

Pharmacological Characterization

The compound PF-04455242, a κ-opioid receptor antagonist structurally related to the query compound, demonstrated high affinity for human, rat, and mouse κ-opioid receptors, with selectivity over μ-opioid and δ-opioid receptors. This specificity was showcased through various in vivo assays, illustrating potential therapeutic applications in treating depression and addiction disorders (Grimwood et al., 2011).

Molecular Diversity and Chemical Transformations

Research on the three-component reaction involving α-amino acids and other reactants has led to the formation of functionalized pyrrolo[3,4-a]pyrrolizines and other derivatives. This showcases the compound's role in creating molecular diversity through one-pot reactions, offering efficient pathways to synthesize complex structures with potential biological activities (Chen et al., 2016).

Antimicrobial Activity

A study by Ashok et al. explored the synthesis of compounds via Claisen-Schmidt condensation, resulting in structures with significant antimicrobial activities against bacterial and fungal strains. This demonstrates the potential of such compounds in contributing to the development of new antimicrobial agents (Ashok et al., 2014).

Catalytic Applications

Dairo et al. reported on the efficient catalytic transformation of cyclic amines to lactams using CeO2-supported gold nanoparticles. This research highlights the importance of structurally similar compounds in catalysis, providing efficient pathways to synthesize lactams, which are valuable chemical feedstocks (Dairo et al., 2016).